Cas no 33135-50-1 ((3S,6S)-3,6-dimethyl-1,4-dioxane-2,5-dione)

• Product Name: (3S,6S)-3,6-dimethyl-1,4-dioxane-2,5-dione
• CAS No: 33135-50-1
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 316332
• Update Time: 2026-05-14

(3S,6S)-3,6-dimethyl-1,4-dioxane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (3S,6S)-3,6-dimethyl-1,4-dioxane-2,5-dione
• POLY(L-LACTIC ACID) POWDER (MW: AVERAGE 2,000)
• Poly(L-lactide), Poly（L-lactic acid）, L-polylactide
• L-Lactide polymer
• L-PLA
• PLLA
• Poly(L-lactic acid) [average M.W. 8000]
• Poly(L-lactide)
• Poly(L-lactide),viscosity
• Resomer® L 209 S, PLLA
• Resomer® L 210S, PLLA
• L-Polylactide
• Poly L lactic acid

• Inchi： InChI=1S/C6H8O4/c1-3-5(7)10-4(2)6(8)9-3/h3-4H,1-2H3
• InChI Key： JJTUDXZGHPGLLC-UHFFFAOYSA-N
• SMILES： CC1C(=O)OC(C)C(=O)O1

Computed Properties

• Exact Mass: 144.04200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: solid
• Melting Point: 180-185 °C
• PSA: 52.60000
• LogP: -0.13660
• Solubility: Not determined

(3S,6S)-3,6-dimethyl-1,4-dioxane-2,5-dione Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,4-dioxanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters